Cas no 660861-66-5 (Isoquinoline, 1,2,3,4-tetrahydro-8-methyl-1-phenyl-, (1S)-)
660861-66-5 structure
Product Name:Isoquinoline, 1,2,3,4-tetrahydro-8-methyl-1-phenyl-, (1S)-
CAS No:660861-66-5
MF:C16H17N
MW:223.312884092331
CID:1702591
Update Time:2024-08-31
Isoquinoline, 1,2,3,4-tetrahydro-8-methyl-1-phenyl-, (1S)- Chemical and Physical Properties
Names and Identifiers
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- Isoquinoline, 1,2,3,4-tetrahydro-8-methyl-1-phenyl-, (1S)-
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- Inchi: 1S/C16H17N/c1-12-6-5-9-13-10-11-17-16(15(12)13)14-7-3-2-4-8-14/h2-9,16-17H,10-11H2,1H3/t16-/m0/s1
- InChI Key: PDEMINLFIHERNV-INIZCTEOSA-N
- SMILES: [C@H]1(C2=CC=CC=C2)C2=C(C=CC=C2C)CCN1
Computed Properties
- Exact Mass: 223.13621
Experimental Properties
- Density: 1.049±0.06 g/cm3(Predicted)
- Boiling Point: 354.9±11.0 °C(Predicted)
- PSA: 12.03
- pka: 9.00±0.40(Predicted)
Isoquinoline, 1,2,3,4-tetrahydro-8-methyl-1-phenyl-, (1S)- Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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